Cas no 102395-16-4 (Benzenamine,4,4'-[hydrazobis(methylene)]bis[N,N-dimethyl- (9CI))

• Product Name: Benzenamine,4,4'-[hydrazobis(methylene)]bis[N,N-dimethyl- (9CI)
• CAS No: 102395-16-4
• MF: C₁₈H₂₆N₄
• MW: 298.425843715668
• CID: 160223
• PubChem ID: 24847060
• Update Time: 2025-04-19

Benzenamine,4,4'-[hydrazobis(methylene)]bis[N,N-dimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4,4'-[hydrazobis(methylene)]bis[N,N-dimethyl- (9CI)
• 4-[[2-[[4-(dimethylamino)phenyl]methyl]hydrazinyl]methyl]-N,N-dimethylaniline
• 102395-16-4
• Benzenamine, 4,4'-(hydrazobis(methylene))bis(N,N-dimethyl-
• alpha,alpha'-Hydrazinobis(N,N-dimethyl-p-toluidine)
• BRN 0922358
• p-Toluidine, alpha,alpha'-hydrazinobis(N,N-dimethyl-
• DTXSID40144992
• Benzenamine, 4,4'-(hydrazobis(methylene))bis(N,N-dimethyl- (9CI)

• Inchi： 1S/C18H26N4/c1-21(2)17-9-5-15(6-10-17)13-19-20-14-16-7-11-18(12-8-16)22(3)4/h5-12,19-20H,13-14H2,1-4H3
• InChI Key： MWMPTGBRYISRSZ-UHFFFAOYSA-N
• SMILES： N(CC1C=CC(=CC=1)N(C)C)NCC1C=CC(=CC=1)N(C)C

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 298.21574685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• PSA: 52.54
• LogP: 3.39480